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Compound of Interest

Compound Name: Disalicylide

Cat. No.: B3328571

For Researchers, Scientists, and Drug Development Professionals

Disalicylide (CAS No. 486-58-8) is a heterocyclic compound used in various chemical
syntheses. This guide provides in-depth health and safety information essential for handling
this substance in a laboratory or industrial setting. The following sections detail its physical and
chemical properties, potential hazards, handling procedures, and emergency protocols,
ensuring a safe working environment for all personnel.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Disalicylide is presented in the
table below. This information is critical for the safe handling and storage of the compound.
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Property Value Source
CAS Number 486-58-8 [1]
Molecular Formula C14HsOa4 [1]
Molecular Weight 240.21 g/mol [2]
Appearance White crystalline solid [1]
Melting Point 213 °C [1]
Boiling Point 415.3 £ 15.0 °C (Predicted) [1]
Density 1.359 + 0.06 g/cm3 (Predicted) [1]
Solubility No data available [1]

Hazard Identification and Classification

Disalicylide is classified as a hazardous substance. The following table summarizes its hazard
classification according to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS).

Hazard Class Category Hazard Statement
Flammable Solids 1 H228: Flammable solid
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

Signal Word: Danger

Hazard Pictograms:

lwsalt text

lwsalt text
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Toxicological Information

Detailed toxicological studies for Disalicylide are limited. The chemical, physical, and
toxicological properties have not been thoroughly investigated.[3][4] However, due to its
classification, it is known to be harmful if swallowed and causes skin and serious eye irritation.

[3][5]

Toxicity Endpoint Value Species Source
o Harmful if swallowed -
Acute Oral Toxicity Not specified [31[5]
(Category 4)
) o Causes skin irritation -
Skin Irritation Not specified [31[5]
(Category 2)

o Causes serious eye N
Eye Irritation Not specified
damage (Category 1)

[3]

Safe Handling and Experimental Workflow

Adherence to strict safety protocols is mandatory when handling Disalicylide. The following

workflow diagram outlines the essential steps for safe handling, from preparation to disposal.
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Workflow for Safe Handling of Disalicylide
A\

( Preparation

(1, Review SDS and Conduct Risk Assessmem)

2. Don Appropriate PPE:

- Safety Goggles/Face Shield
- Chemical-Resistant Gloves
- Lab Coat
- Closed-toe Shoes

3. Ensure Proper Ventilation:
- Fume Hood

Handling & Experi‘;nemation

4. Handle in a Fume Hood L

5. Weigh solid carefully to avoid dust generauor)

i )

6. Dispense and use in a well- tilated area)

7. Keep away from ignition sources

o J
Vs - Emergency Progedures
Cleanup & Disposal v Y v
A
: Exposure: ’
Fire: Small Spill:
8. Decontaminate work surfaces - Use dry chemical, CO2, or alcohol-resistant foam = Sl WEE W“: SRl a'”" LIy - Absorb with inert material
- Do not use water - Eyes: Rinse with water for 15 min - Place in a sealed container for disposal
- Ingestion: Seek immediate medical attention

v

(9, Dispose of waste in a labeled, sealed cunlainer)

:

(10, Remove PPE and wash hands lhoroughly)

-
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Safe Handling Workflow for Disalicylide
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Experimental Protocols

Due to the limited publicly available information on specific experimental uses of Disalicylide,
detailed protocols are not provided. Researchers should develop their own standard operating
procedures (SOPs) based on the intended use, incorporating the safety information from this
guide and the substance's Safety Data Sheet (SDS).

General Protocol Considerations:

Engineering Controls: Always handle Disalicylide in a chemical fume hood to minimize
inhalation exposure.[3][5]

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves (e.g., nitrile), a lab coat, and closed-toe shoes.[3][€] If there is a
risk of splashing, a face shield should also be worn.

» Hygiene Practices: Avoid eating, drinking, or smoking in areas where Disalicylide is
handled.[3][5] Wash hands thoroughly after handling.[3][5]

 Static Discharge: Take precautionary measures against static discharge, as Disalicylide is a
flammable solid.[3] Ground and bond containers and receiving equipment.[3]

o Storage: Store in a tightly closed container in a dry, well-ventilated place away from heat,
sparks, open flames, and other ignition sources.[3][5]

Emergency Procedures

In the event of an emergency, follow these procedures:
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Emergency Procedure Source

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [3]
upper and lower eyelids. Get

medical attention immediately.

In case of contact, immediately
flush skin with plenty of water
for at least 15 minutes while
Skin Contact removing contaminated [3]
clothing and shoes. Get
medical attention if irritation

develops and persists.

If swallowed, do NOT induce
vomiting. Call a poison control

Ingestion center or doctor immediately [3]
for treatment advice. Rinse

mouth.

Remove from exposure and
move to fresh air immediately.
) If not breathing, give artificial
Inhalation o o
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

Use dry chemical, carbon
dioxide, or alcohol-resistant

Fire foam to extinguish. Vapors [3]
may form explosive mixtures

with air.

Spill Evacuate personnel to safe [315]
areas. Wear appropriate
personal protective equipment.
Avoid dust formation. Sweep

up and shovel into suitable
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containers for disposal. Avoid

breathing dust.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[3] Contaminated packaging should be disposed of as unused
product.

This technical guide provides a comprehensive overview of the health and safety information
for handling Disalicylide. It is imperative that all personnel working with this chemical are
thoroughly familiar with this information and the corresponding Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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